Cas no 2098078-07-8 (2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride)
2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride
- 2-pyridin-2-yl-2,7-diazaspiro[4.4]nonan-3-one;dihydrochloride
- 2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride
-
- Inchi: 1S/C12H15N3O.2ClH/c16-11-7-12(4-6-13-8-12)9-15(11)10-3-1-2-5-14-10;;/h1-3,5,13H,4,6-9H2;2*1H
- InChI Key: ZLZQWXKJXQOQAD-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C1CC2(CNCC2)CN1C1C=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 294
- Topological Polar Surface Area: 45.2
2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P184536-100mg |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P184536-500mg |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 500mg |
$ 615.00 | 2022-06-03 | ||
| TRC | P184536-1g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 1g |
$ 955.00 | 2022-06-03 | ||
| Life Chemicals | F2167-8377-0.25g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 0.25g |
$601.0 | 2023-09-06 | |
| Life Chemicals | F2167-8377-0.5g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 0.5g |
$633.0 | 2023-09-06 | |
| Life Chemicals | F2167-8377-1g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 1g |
$667.0 | 2023-09-06 | |
| Life Chemicals | F2167-8377-2.5g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 2.5g |
$1334.0 | 2023-09-06 | |
| Life Chemicals | F2167-8377-5g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 5g |
$2001.0 | 2023-09-06 | |
| Life Chemicals | F2167-8377-10g |
2-(pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride |
2098078-07-8 | 95%+ | 10g |
$2801.0 | 2023-09-06 |
2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride
Exploring the Chemical and Pharmaceutical Potential of 2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one Dihydrochloride
The compound 2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride, identified by the CAS number CAS No. 2098078-07-8, has emerged as a significant molecule in contemporary chemical and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a pyridine ring with a diazaspiro system, offering a platform for diverse functionalization and biological activity.
The synthesis of this compound involves a series of intricate reactions, including coupling reactions and cyclization processes. Researchers have employed various strategies to optimize its synthesis, focusing on improving yield and purity. Recent studies have highlighted the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly effective in constructing the spirocyclic core, which is critical for the compound's stability and bioavailability.
One of the most promising applications of this compound lies in its potential as a drug candidate. The spirocyclic framework has been shown to exhibit modulatory effects on key biological targets, such as kinases and ion channels. For instance, recent research has demonstrated that this compound can inhibit certain serine/threonine kinases with high specificity, making it a valuable tool in the development of targeted therapies for conditions like cancer and inflammatory diseases.
In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its rigid spirocyclic structure lends itself well to applications in supramolecular chemistry, where it can serve as a building block for self-assembling materials. Recent experiments have explored its ability to form stable supramolecular assemblies under various conditions, opening new avenues for the design of advanced materials with tailored properties.
The study of this compound has also contributed to our understanding of spirocyclic systems in general. Researchers have investigated the relationship between the compound's stereochemistry and its physical properties, revealing insights into how subtle structural changes can influence solubility, stability, and bioactivity. These findings have implications for the design of future spirocyclic compounds with enhanced functionality.
From an environmental standpoint, there is growing interest in the sustainability of this compound's synthesis and application. Scientists are exploring green chemistry approaches to minimize waste and energy consumption during production. Additionally, efforts are underway to assess the compound's biodegradability and environmental impact, ensuring that its use aligns with global sustainability goals.
In conclusion, 2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride represents a multifaceted molecule with significant potential across various fields. Its unique structure, versatile synthesis methods, and promising biological activity make it a focal point for ongoing research. As advancements continue to unfold, this compound is poised to play an increasingly important role in both chemical innovation and therapeutic development.
2098078-07-8 (2-(Pyridin-2-yl)-2,7-diazaspiro[4.4]nonan-3-one dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)